Cas no 1240526-26-4 (3-Methyl-3-azabicyclo[3.1.1]heptan-6-one)

• Product Name: 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one
• CAS No: 1240526-26-4
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD19442707
• CID: 4690012
• Update Time: 2025-10-29

3-Methyl-3-azabicyclo[3.1.1]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-azabicyclo[3.1.1]heptan-6-one
• FCH1120948
• 3-?methyl-?3-?azabicyclo[3.1.1]?heptan-?7-?one
• 3-Methyl-3-aza-bicyclo[3.1.1]heptan-6-one
• 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one

• MDL： MFCD19442707
• Inchi： 1S/C7H11NO/c1-8-3-5-2-6(4-8)7(5)9/h5-6H,2-4H2,1H3
• InChI Key： SAWKZFSKZRHOJA-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C)CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 141
• Topological Polar Surface Area: 20.3

Additional information on 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one

Exploring the Unique Properties and Applications of 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one (CAS No. 1240526-26-4)

3-Methyl-3-azabicyclo[3.1.1]heptan-6-one (CAS No. 1240526-26-4) is a bicyclic organic compound with a unique structural framework that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of azabicycloalkanes, which are known for their rigid, three-dimensional structures and potential bioactivity. The presence of both nitrogen and carbonyl functional groups in its bicyclo[3.1.1]heptane skeleton makes it a versatile intermediate in synthetic chemistry.

The molecular structure of 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one features a fused ring system, which contributes to its stability and reactivity. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in the development of central nervous system (CNS) therapeutics. Its rigid framework mimics natural alkaloids, making it a candidate for modulating neurotransmitter receptors or enzymes involved in neurological pathways.

One of the most searched questions about 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one revolves around its synthetic routes. The compound can be synthesized via intramolecular cyclization or ring-closing metathesis, depending on the starting materials. Recent advancements in catalysis and green chemistry have also enabled more efficient and sustainable production methods, aligning with the growing demand for environmentally friendly processes in the chemical industry.

In the pharmaceutical sector, 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one is being explored for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and interact with specific neural targets has made it a subject of preclinical studies. Additionally, its derivatives are being investigated for their anti-inflammatory and analgesic properties, addressing another hot topic in medical research.

Beyond pharmaceuticals, this compound has applications in material science. Its rigid structure makes it a potential building block for high-performance polymers or coordination complexes used in catalysis. Researchers are also examining its role in supramolecular chemistry, where its unique geometry could facilitate the design of novel molecular assemblies.

The market for 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one is expected to grow as its applications expand. With increasing interest in precision medicine and targeted drug delivery, the demand for specialized intermediates like this compound is rising. Companies specializing in custom synthesis and contract research are actively offering it to support innovation in drug development and materials science.

For researchers and industry professionals, understanding the physicochemical properties of 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one is crucial. Its solubility, stability, and reactivity under various conditions must be carefully evaluated to optimize its use in different applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound and ensure its purity.

In summary, 3-Methyl-3-azabicyclo[3.1.1]heptan-6-one (CAS No. 1240526-26-4) is a promising compound with diverse applications in pharmaceuticals, material science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As advancements in synthetic methodologies and application studies continue, this compound is poised to play an even greater role in innovation across multiple disciplines.